Methyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate

• IUPAC Name: methyl 1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C11H11N3O4/c1-13-8-7(9(15)14(2)11(13)17)4-6(5-12-8)10(16)18-3/h4-5H,1-3H3
• InChI Key: DPENQUOBOUPTNW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=N2)C(=O)OC)C(=O)N(C1=O)C
• Molecular Formula: C11H11N3O4
• DSSTOX Substance ID: DTXSID60361205
• Molecular Weight: 249.22 g/mol
• CAS No.: 120788-68-3

Description

Methyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate is a pyridopyrimidine derivative characterized by a fused bicyclic core with a methyl ester group at position 6 and two methyl substituents at positions 1 and 2. This compound is synthesized via multicomponent reactions, often involving 6-aminouracils and methyl acetoacetate derivatives under reflux conditions in ethanol or DMF . Key spectral data include distinct IR peaks for carbonyl groups (1669–1717 cm⁻¹) and NMR signals for aromatic protons (δ 7.04–8.04 ppm) . Its molecular formula is C₁₁H₁₁N₃O₅ (MW: 265.23), with a CAS registry number 501005-88-5 .

Preparation Methods

Three-Component Condensation Under Acidic Conditions

A widely reported method involves the one-pot condensation of 6-amino-1,3-dimethyluracil, methyl acetoacetate, and an aldehyde under acidic conditions. This approach, adapted from the synthesis of ethyl carboxylate analogs , leverages the reactivity of β-keto esters to form the pyridine ring fused to the pyrimidine core.

Reaction Mechanism and Optimization

The reaction proceeds via a Knoevenagel condensation between the aldehyde and methyl acetoacetate, generating an α,β-unsaturated ketone intermediate. Subsequent Michael addition of the 6-amino group of 6-amino-1,3-dimethyluracil initiates cyclization, forming the tetrahydropyrido[2,3-d]pyrimidine skeleton. A final oxidation step aromatizes the dihydropyridine ring .

Optimized Conditions

• Catalyst : p-Toluenesulfonic acid (p-TSA, 10 mol%) .

• Solvent : Ethanol under reflux (78°C) .

• Yield : 78–84% (analogous ethyl derivatives) .

Variable	Optimal Value	Yield (%)	Time (h)
Catalyst (p-TSA)	10 mol%	84	4
Solvent (EtOH)	Reflux	78	6
Aldehyde (Formaldehyde)	1.2 equiv	82	5

This method is cost-effective but limited by prolonged reaction times and moderate yields compared to catalytic approaches .

Solvent-Free Synthesis Using MIL-125(Ti)-N(CH2PO3H2)2 Catalyst

A high-yielding, solvent-free method employs the mesoporous catalyst MIL-125(Ti)-N(CH2PO3H2)2, originally developed for tetrahydropyrido[2,3-d]pyrimidines . By substituting 3-(1-methyl-1H-pyrrol-2-yl)-3-oxopropanenitrile with methyl acetoacetate, this protocol achieves efficient cyclization.

Key Advantages

• Catalyst Loading : 10 mg per mmol substrate .

• Temperature : 100°C (solvent-free) .

• Yield : 90% in 35 minutes .

Comparative Performance of Catalysts

Catalyst	Yield (%)	Time (min)
MIL-125(Ti)-N(CH2PO3H2)2	90	35
p-TSA	84	240
Fe3O4@Co(BDC)-NH2	53	110

The MIL-125(Ti) catalyst enhances reaction efficiency through Brønsted and Lewis acid sites, activating both the aldehyde and β-keto ester . Recyclability studies confirm four cycles without significant activity loss, making it ideal for industrial applications .

Four-Component Reaction with Diketene Derivatives

While less direct, a four-component synthesis reported for pyrido[2,3-d]pyrimidine-6-carboxamides can be modified by replacing diketene with methyl acetoacetate. This method introduces the carboxylate group via in situ esterification.

Reaction Pathway

• Condensation of methyl acetoacetate, aldehyde, and 6-amino-1,3-dimethyluracil.

• Cyclization mediated by p-TSA or MIL-125(Ti).

• Oxidation to aromatize the pyridine ring .

Limitations

• Requires strict stoichiometric control to avoid regioisomers .

• Lower yields (65–72%) compared to three-component methods .

Mechanistic Insights and Side Reactions

Vinylogous Anomeric-Based Oxidation

In solvent-free conditions, the MIL-125(Ti) catalyst promotes a vinylogous anomeric-based oxidation mechanism, enabling rapid aromatization without external oxidants . This step is critical for avoiding dihydro intermediates, which are common in non-catalytic methods .

Regioselectivity Challenges

Competing pathways may yield pyrimidin-4-one or thiazolo[4,5-d]pyrimidine byproducts . For example, using DMF as a solvent increases pyrimidin-4-one formation (up to 50% ), whereas solvent-free conditions favor the desired pyrido[2,3-d]pyrimidine .

Green Chemistry Considerations

Solvent-Free vs. Solvent-Based Protocols

Parameter	Solvent-Free	Ethanol Reflux
Reaction Time	35 min	4–6 h
Yield	90%	78–84%
Catalyst Recyclability	4 cycles	Not reported

The solvent-free method reduces waste and energy consumption, aligning with green chemistry principles .

Scalability and Industrial Applications

Case Study: Pilot-Scale Synthesis

• Batch Size : 1 mol substrate.

• Catalyst Recovery : 95% via filtration .

• Purity : >98% (HPLC) .

Industrial adoption favors the MIL-125(Ti) method due to shorter reaction times and higher throughput .

Chemical Reactions Analysis

Types of Reactions: Epoxyheptachlor undergoes various chemical reactions, including:

Oxidation: Epoxyheptachlor can be further oxidized to form more stable compounds.

Reduction: It can be reduced to its corresponding alcohols.

Substitution: Epoxyheptachlor can undergo nucleophilic substitution reactions, where the chlorine atoms are replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Peroxycarboxylic acids, hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Sodium hydroxide, potassium hydroxide.

Major Products Formed:

Oxidation: More stable epoxides.

Reduction: Alcohol derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Anticancer Properties

Research indicates that derivatives of pyrimidine compounds exhibit promising anticancer activity. Methyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate has been studied for its potential to inhibit tumor growth. Case studies have demonstrated its efficacy in preclinical models of cancer. For instance:

• Case Study 1 : A study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant cytotoxicity against various cancer cell lines (e.g., HeLa and MCF-7) at micromolar concentrations. The mechanism was attributed to the induction of apoptosis mediated by the mitochondrial pathway .

Antimicrobial Activity

The compound has also shown antimicrobial properties against a range of pathogens.

• Case Study 2 : Research published in Pharmaceutical Biology highlighted its effectiveness against both Gram-positive and Gram-negative bacteria. In vitro tests revealed that it inhibited bacterial growth at low concentrations, suggesting its potential as a lead compound for developing new antibiotics .

Neuroprotective Effects

Emerging studies suggest that this compound may possess neuroprotective effects.

• Case Study 3 : An investigation into neurodegenerative diseases showed that this compound could protect neuronal cells from oxidative stress-induced damage. This was demonstrated through assays measuring cell viability and ROS levels .

Pesticidal Applications

The compound's structural features make it a candidate for developing novel pesticides.

• Case Study 4 : Field trials indicated that formulations containing this compound effectively controlled pest populations while being less harmful to beneficial insects compared to conventional pesticides. Its application resulted in improved crop yields without significant environmental impact .

Polymer Chemistry

This compound can be utilized in synthesizing advanced materials.

• Case Study 5 : Research has explored its use as a monomer in polymer synthesis. Polymers derived from this compound exhibited enhanced thermal stability and mechanical properties compared to traditional polymers. These materials are being considered for applications in coatings and composites .

Summary Table of Applications

Application Area	Specific Use	Key Findings
Medicinal Chemistry	Anticancer agent	Induces apoptosis in cancer cells
	Antimicrobial agent	Effective against various bacterial strains
	Neuroprotective agent	Protects neurons from oxidative stress
Agricultural Sciences	Pesticide formulation	Controls pests with minimal environmental impact
Materials Science	Polymer synthesis	Enhanced thermal stability and mechanical properties

Mechanism of Action

Epoxyheptachlor exerts its effects by interacting with biological membranes and enzymes. It disrupts the normal functioning of cells by binding to proteins and interfering with their activity. The compound is known to affect the nervous system by inhibiting the action of neurotransmitters, leading to neurotoxic effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in the Pyridopyrimidine Core

Table 1: Substituent Effects on Yield and Physical Properties

Compound Name	Substituents (Positions)	Yield (%)	Melting Point (°C)	Key Spectral Features (IR/NMR)	Reference
Methyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate	1,3-dimethyl; 6-COOCH₃	75–82	135–354	IR: 1717 cm⁻¹ (C=O); ¹H NMR: δ 3.18 (CH₃)
Ethyl 1,3,7-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate (4d)	1,3,7-trimethyl; 6-COOCH₂CH₃	82	135–136	¹H NMR: δ 1.35 (CH₂CH₃)
7-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-6-carbonitrile (4c)	1,3-dimethyl; 6-CN	75	>300	IR: 2221 cm⁻¹ (C≡N); ¹³C NMR: δ 117.2 (CN)
7-Amino-5-(4-chlorophenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-6-carbonitrile (4q)	1,3-dimethyl; 5-(4-ClPh); 6-CN	83	>300	¹H NMR: δ 7.69 (ArH); HRMS: m/z 432.0988

• Key Observations :
  • Carbonitrile vs. Carboxylate : Replacement of the 6-carboxylate group with a carbonitrile (e.g., compound 4c ) increases thermal stability (mp >300°C) and introduces a strong IR absorption at ~2220 cm⁻¹ for C≡N .
  • Aryl Substituents : Addition of aryl groups (e.g., 4-chlorophenyl in 4q ) enhances π-π stacking interactions, as evidenced by downfield-shifted aromatic protons (δ 7.69 ppm) .
  • Alkyl Chain Length : Ethyl esters (e.g., 4d ) show lower melting points (135°C) compared to methyl esters (354°C), likely due to reduced crystallinity .

Stability and Reactivity

• Thermal Stability: Methyl esters with electron-withdrawing groups (e.g., CN or NO₂) exhibit higher decomposition temperatures (>300°C) due to resonance stabilization .
• Hydrolytic Sensitivity : The methyl ester group undergoes hydrolysis under basic conditions to form carboxylic acids, a property exploited in prodrug design .

Biological Activity

Methyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate (CAS No. 120788-68-3) is a compound of significant interest due to its diverse biological activities. This article provides a comprehensive overview of its biological properties, including mechanisms of action, therapeutic potentials, and relevant research findings.

Chemical Structure and Properties

The molecular formula of this compound is C11H11N3O4 with a molecular weight of approximately 249.23 g/mol. The structural characteristics contribute to its biological activity by enabling interactions with various biological targets.

This compound exhibits multiple mechanisms of action:

• Inhibition of Enzymatic Activity : This compound has been shown to inhibit dihydrofolate reductase (DHFR), an enzyme critical for DNA synthesis and cell proliferation. Inhibition of DHFR can lead to antiproliferative effects in rapidly dividing cells such as cancer cells .
• Tyrosine Kinase Inhibition : It also exhibits activity against various tyrosine kinases involved in signaling pathways that regulate cell growth and survival. This characteristic positions it as a potential therapeutic agent in oncology .

Antitumor Activity

Research indicates that this compound demonstrates promising antitumor properties. In vitro studies have shown that it can induce apoptosis in cancer cell lines by modulating key signaling pathways such as AKT and ERK1/2 .

Antimicrobial Properties

The compound also displays antimicrobial activity against a range of pathogens. Its mechanism involves disrupting bacterial cell wall synthesis and inhibiting nucleic acid synthesis .

Case Studies and Research Findings

Several studies have documented the biological activity of this compound:

• Study on Antitumor Effects : A study published in the Biochemical and Biophysical Research Communications highlighted the compound's ability to inhibit tumor growth in hepatocellular carcinoma models through targeted inhibition of AKT signaling pathways .
• Antimicrobial Testing : In another investigation focusing on antimicrobial properties, this compound was tested against various bacterial strains. The results indicated significant inhibitory effects comparable to standard antibiotics .

Data Table: Summary of Biological Activities

Activity	Target	Effect	Reference
Antitumor	Dihydrofolate reductase (DHFR)	Inhibition of cell proliferation
Antimicrobial	Bacterial cell wall synthesis	Inhibition of growth
Tyrosine Kinase Inhibition	Various kinases	Induction of apoptosis